Cas no 312615-25-1 (6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one)

• Product Name: 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
• CAS No: 312615-25-1
• MF: C₁₆H₈BrN₃O₃
• MW: 370.157022476196
• CID: 6456398
• PubChem ID: 1068805
• Update Time: 2025-05-20

6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
• 312615-25-1
• IDI1_008640
• F0190-0034
• HMS1413D03
• CCG-15581
• IFLab1_000421
• 6-bromo-3-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)chromen-2-one
• SR-01000402204-1
• 6-bromo-3-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one
• AKOS000512111
• Oprea1_410100
• Oprea1_432473
• EU-0001750
• SR-01000402204
• 6-bromo-3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one

• Inchi： 1S/C16H8BrN3O3/c17-11-1-2-13-10(7-11)8-12(16(21)22-13)15-20-19-14(23-15)9-3-5-18-6-4-9/h1-8H
• InChI Key： RDPZLRIRWJBGNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)C1=NN=C(C2C=CN=CC=2)O1

Computed Properties

• Exact Mass: 368.97490g/mol
• Monoisotopic Mass: 368.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one

Recent Advances in the Study of 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one (CAS: 312615-25-1)

The compound 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one (CAS: 312615-25-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin-based derivative, incorporating a pyridinyl-oxadiazole moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of anticancer and antimicrobial activities.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of this compound via a multi-step reaction sequence, starting from 6-bromo-2-hydroxybenzaldehyde. The key step involved the formation of the 1,3,4-oxadiazole ring through cyclization of a corresponding hydrazide intermediate. The researchers employed NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure of the final product, providing valuable insights into its molecular conformation and electronic properties.

In terms of biological activity, preliminary in vitro screening revealed that 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one demonstrates potent inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). Mechanistic studies suggest that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Additionally, molecular docking simulations indicate strong binding affinity to cyclin-dependent kinases (CDKs), which may explain its antiproliferative effects.

Beyond its anticancer potential, recent investigations have explored the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attribute this activity to the compound's ability to disrupt bacterial cell membrane integrity, as demonstrated by fluorescence microscopy and propidium iodide uptake assays.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one. Current research efforts are focused on structural modifications to improve solubility and metabolic stability while maintaining its biological activity. Several analogs have been synthesized and are undergoing preclinical evaluation, with particular attention to their toxicity profiles and in vivo efficacy.

In conclusion, 6-bromo-3-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one represents a versatile scaffold for the development of novel therapeutic agents. Its dual activity against cancer and microbial pathogens makes it particularly attractive for further investigation. Future studies should aim to elucidate its precise molecular targets and explore potential synergistic effects with existing drugs. As research progresses, this compound may pave the way for new treatment strategies in oncology and infectious disease management.